Cas no 81826-92-8 (2-Butenal, 3-(2-naphthalenyl)-, (E)-)

2-Butenal, 3-(2-naphthalenyl)-, (E)- structure
81826-92-8 structure
Product Name:2-Butenal, 3-(2-naphthalenyl)-, (E)-
CAS No:81826-92-8
MF:C14H12O
MW:196.244483947754
CID:702870
PubChem ID:71420800
Update Time:2025-04-19

2-Butenal, 3-(2-naphthalenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenal, 3-(2-naphthalenyl)-, (E)-
    • 3-naphthalen-2-ylbut-2-enal
    • 81826-92-8
    • 3-(Naphthalen-2-yl)but-2-enal
    • DTXSID90839982
    • SCHEMBL5448716
    • Inchi: 1S/C14H12O/c1-11(8-9-15)13-7-6-12-4-2-3-5-14(12)10-13/h2-10H,1H3
    • InChI Key: WJMGHBRPSFCVTG-UHFFFAOYSA-N
    • SMILES: O=CC=C(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 196.088815002g/mol
  • Monoisotopic Mass: 196.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų
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